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The following table summarizes the aqueous solubility of straight-chain alcohols from C1 to C6.

The data highlights that while methanol, ethanol, and propan-1-ol are miscible with water, the

solubility of butan-1-ol, pentan-1-ol, and hexan-1-ol is significantly lower.

Alcohol
Chemical
Formula

Molar Mass (
g/mol )

Solubility in
water ( g/100
mL)

Temperature
(°C)

Methanol CH₃OH 32.04 Miscible[1][2] 25

Ethanol C₂H₅OH 46.07 Miscible[3][4] 20

Propan-1-ol C₃H₇OH 60.10 Miscible[5][6][7] 25

Butan-1-ol C₄H₉OH 74.12 7.7[8] 20

Pentan-1-ol C₅H₁₁OH 88.15 2.2[9][10][11] 25

Hexan-1-ol C₆H₁₃OH 102.17 0.59[12][13] 20

Experimental Protocol: Determination of Alcohol
Solubility
A common method to determine the solubility of alcohols in water is the shake-flask method,

which is considered the gold standard.
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Objective: To determine the mass of alcohol that can dissolve in a given volume of water at a

specific temperature to reach a state of equilibrium.

Materials:

The alcohol to be tested (e.g., butan-1-ol, pentan-1-ol, hexan-1-ol)

Distilled or deionized water

Erlenmeyer flasks with stoppers

A constant temperature water bath or incubator

A calibrated analytical balance

A magnetic stirrer and stir bars

A centrifuge (optional)

A gas chromatograph (GC) or other suitable analytical instrument for concentration

measurement

Procedure:

An excess amount of the alcohol is added to a known volume of water in an Erlenmeyer

flask. The "excess" ensures that a saturated solution is formed.

The flask is securely stoppered and placed in a constant temperature bath, which is set to

the desired temperature (e.g., 20°C or 25°C).

The mixture is agitated using a magnetic stirrer for a prolonged period (e.g., 24 to 48 hours)

to ensure that equilibrium is reached.

After stirring, the mixture is allowed to stand in the constant temperature bath for a significant

period (e.g., another 24 hours) to allow the undissolved alcohol to separate from the

aqueous phase. If necessary, centrifugation can be used to facilitate this separation.

A sample of the clear, saturated aqueous phase is carefully withdrawn.
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The concentration of the alcohol in the aqueous sample is determined using an appropriate

analytical technique, such as gas chromatography.

The solubility is then expressed as the mass of the alcohol per unit volume or mass of water

(e.g., g/100 mL).

Mandatory Visualization: The Trend of Decreasing
Solubility
The solubility of alcohols in water is governed by the interplay between the hydrophilic hydroxyl

(-OH) group and the hydrophobic alkyl chain. The hydroxyl group can form hydrogen bonds

with water molecules, which promotes solubility. Conversely, the nonpolar alkyl chain disrupts

the hydrogen bonding network of water, which disfavors solubility.

As the carbon chain length increases from C1 to C6, the hydrophobic character of the alcohol

molecule becomes more dominant. This leads to a significant decrease in water solubility, as

illustrated in the following diagram.
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Relationship Between Carbon Chain Length and Water Solubility of Alcohols
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Figure 1: Trend in water solubility of C1-C6 alcohols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

